Cu2O/TiO2 nanoparticles as visible light photocatalysts concerning C(sp2)–P bond formation†
Catalysis Science & Technology Pub Date: 2018-06-28 DOI: 10.1039/C8CY00822A
Abstract
A novel and efficient method has been developed for the construction of an aromatic-phosphorus (Ar-P) bond under visible light irradiation using Cu2O/TiO2 nanoparticles as inexpensive and available photocatalysts. This protocol is a simple system without the use of any base, ligand, oxidant, or special conditions. This is the first report for the synthesis of arylphosphonates from arylhydrazines in visible light irradiation.
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Journal Name：Catalysis Science & Technology
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CAS no.: 195434-42-5
